Cas no 51030-24-1 (9,10-Anthracenedione,1,2,8-trihydroxy-)

9,10-Anthracenedione,1,2,8-trihydroxy- structure
51030-24-1 structure
Product Name:9,10-Anthracenedione,1,2,8-trihydroxy-
CAS No:51030-24-1
MF:C14H8O5
MW:256.210324287415
CID:380008
PubChem ID:412282
Update Time:2025-04-19

9,10-Anthracenedione,1,2,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,2,8-trihydroxy-
    • 1,2,8-trihydroxyanthracene-9,10-dione
    • 1,2,8-TRIHYDROXYANTHRAQUINONE
    • NSC-38627
    • SCHEMBL6901176
    • NSC38627
    • DTXSID80328592
    • 9, 1,2,8-trihydroxy-
    • AKOS015963956
    • CHEMBL425365
    • 1,2,8-Trihydroxy-anthraquinone
    • 51030-24-1
    • Inchi: 1S/C14H8O5/c15-8-3-1-2-6-10(8)14(19)11-7(12(6)17)4-5-9(16)13(11)18/h1-5,15-16,18H
    • InChI Key: BLUGLAWBGJZTRV-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C2C=CC(=C(C=21)O)O)=O)O

Computed Properties

  • Exact Mass: 256.03714
  • Monoisotopic Mass: 256.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.659
  • Boiling Point: 467.2°Cat760mmHg
  • Flash Point: 250.5°C
  • Refractive Index: 1.772
  • PSA: 94.83
  • LogP: 1.57880
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